Cas no 1806068-92-7 (3-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid)

3-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid is a fluorinated pyridine derivative with a multifunctional structure, featuring an aminomethyl group, difluoromethyl substituent, and trifluoromethoxy moiety. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate for synthesizing bioactive molecules. The presence of fluorine atoms enhances metabolic stability and lipophilicity, while the acetic acid group allows for further functionalization. Its unique substitution pattern may contribute to improved binding affinity in target interactions. The compound is suitable for applications requiring selective modifications of pyridine-based scaffolds, particularly in the development of pharmaceuticals or crop protection agents. Proper handling is advised due to its reactive functional groups.
3-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid structure
1806068-92-7 structure
Product Name:3-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid
CAS No:1806068-92-7
MF:C10H9F5N2O3
MW:300.182080030441
CID:4812554
Update Time:2025-06-09

3-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid
    • Inchi: 1S/C10H9F5N2O3/c11-9(12)5-3-17-6(1-7(18)19)4(2-16)8(5)20-10(13,14)15/h3,9H,1-2,16H2,(H,18,19)
    • InChI Key: WMAAFAVIYWVNFP-UHFFFAOYSA-N
    • SMILES: FC(C1=CN=C(CC(=O)O)C(CN)=C1OC(F)(F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 339
  • XLogP3: -1.3
  • Topological Polar Surface Area: 85.4

3-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029080066-1g
3-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid
1806068-92-7 97%
1g
$1,534.70 2022-04-01

Additional information on 3-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid

Introduction to 3-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806068-92-7)

3-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806068-92-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 3-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid is characterized by a pyridine ring substituted with an aminomethyl group at the 3-position, a difluoromethyl group at the 5-position, and a trifluoromethoxy group at the 4-position. The presence of these functional groups imparts distinct physicochemical properties to the molecule, making it an interesting candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 3-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 3-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute demonstrated that this compound selectively inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The pharmacokinetic profile of 3-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid has been investigated in preclinical studies using animal models. These studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a long half-life and low clearance rate. These properties make it an attractive candidate for further development as an orally available therapeutic agent.

The safety profile of 3-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid has also been evaluated in preclinical toxicity studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. These findings support its potential for clinical translation.

In conclusion, 3-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806068-92-7) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in anti-inflammatory and anti-cancer therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists. Further studies are warranted to fully explore its therapeutic potential and optimize its properties for clinical use.

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